Cas no 153341-05-0 ([1,1'-Biphenyl]-2,4,6-tricarboxylicacid, 2',4',6'-trinitro-)

• Product Name: [1,1'-Biphenyl]-2,4,6-tricarboxylicacid, 2',4',6'-trinitro-
• CAS No: 153341-05-0
• MF: C₁₅H₇N₃O₁₂
• MW: 421.228984117508
• CID: 159438
• PubChem ID: 3025853
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,4,6-tricarboxylicacid, 2',4',6'-trinitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,4,6-tricarboxylicacid, 2',4',6'-trinitro-
• 2-(2,4,6-trinitrophenyl)benzene-1,3,5-tricarboxylic acid
• 2,4,6-Trinitro-2',4',6'-tricarboxybiphenyl
• DTXSID30165313
• 153341-05-0

• Inchi： 1S/C15H7N3O12/c19-13(20)5-1-7(14(21)22)11(8(2-5)15(23)24)12-9(17(27)28)3-6(16(25)26)4-10(12)18(29)30/h1-4H,(H,19,20)(H,21,22)(H,23,24)
• InChI Key： JZSLAHQVOVJZJL-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C(C(=O)O)C=1C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 421.00291
• Monoisotopic Mass: 421.002973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 249
• XLogP3: 1.6

Experimental Properties

• Density: 1.848
• Boiling Point: 626.6°C at 760 mmHg
• Flash Point: 254.1°C
• Refractive Index: 1.733
• PSA: 241.32